Cas no 2172159-86-1 ({1-benzyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-benzyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172159-86-1
• MF: C₁₄H₂₀N₄
• MW: 244.335402488708
• CID: 5986562
• PubChem ID: 165733546
• Update Time: 2025-07-19

{1-benzyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-benzyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• {[1-benzyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172159-86-1
• EN300-1610600

• Inchi： 1S/C14H20N4/c1-11(2)14-13(9-15-3)16-17-18(14)10-12-7-5-4-6-8-12/h4-8,11,15H,9-10H2,1-3H3
• InChI Key： DEXYJDWCGVXGCD-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C(=C(CNC)N=N1)C(C)C

Computed Properties

• Exact Mass: 244.16879665g/mol
• Monoisotopic Mass: 244.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.7Ų

Additional information on {1-benzyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {1-benzyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172159-86-1)

{1-benzyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172159-86-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of {1-benzyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine incorporates several key functional groups that contribute to its chemical reactivity and biological significance. The presence of a benzyl group, a propyl group, and a triazol ring system creates a scaffold that is both rigid and flexible, allowing for diverse interactions with biological targets. Specifically, the triazol ring is known for its ability to modulate enzyme activity and receptor binding, which has been exploited in the development of various drugs.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological pathways in innovative ways. {1-benzyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has emerged as a compound of interest due to its potential to inhibit certain enzymes and receptors involved in inflammation and cancer progression. Preliminary studies have suggested that this molecule may exhibit anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes and other inflammatory mediators.

The synthesis of {1-benzyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The benzyl and propyl groups are typically introduced through nucleophilic substitution reactions, while the triazol ring is formed via cycloaddition reactions between azides and alkynes. The methylamine moiety is often added at the final stage of synthesis to complete the molecular structure.

One of the most compelling aspects of {1-benzyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is its potential as a lead compound for drug discovery. Its unique structural features make it a versatile scaffold that can be modified to enhance its pharmacological properties. Researchers are exploring various derivatives of this compound to improve its solubility, bioavailability, and target specificity. For instance, modifications to the benzyl and propyl groups have shown promise in enhancing binding affinity to specific receptors while reducing off-target effects.

Recent advances in computational chemistry have also facilitated the design of novel analogs of {1-benzyl-5-(propan-2-y)-lH-l,l,2-triazol-l-l-methyl)(methyl)amine} based on virtual screening and molecular docking studies. These computational approaches allow researchers to predict the binding interactions between the compound and potential biological targets with high accuracy. This has led to the identification of new derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

The biological activity of {1-benzyl-l(5(propan-z-oxy)-lH-l,lz,-triazol-l-l-methyl)(methyl)amine} has been further investigated through in vitro and in vivo experiments. Initial studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by disrupting critical signaling pathways involved in cell proliferation and survival. Additionally, preclinical trials have shown promising results in reducing inflammation and pain without significant side effects.

The development of {1-benzyl-S-(propa-nz-oxy)-lH-I,z,-triazol-l-l-methyl)(methyl)amine} as a therapeutic agent is still in its early stages; however, the preliminary findings are encouraging. Future research will focus on optimizing synthetic routes to improve yield and scalability while exploring new derivatives with enhanced pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

In conclusion,{l-benzytl-S-(propa-nz-oxy)-lH-I,z,-triazoll-l-methyll(methvl)amln} (CAS No. 2172159-B6-U) represents an exciting opportunity for drug discovery due to its unique structural features and promising biological activities. Its potential as a lead compound for treating inflammation cancer pain-related disorders makes it a valuable asset in pharmaceutical research today's landscape.